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Compound of Interest

Compound Name: Msp-3

Cat. No.: B609353

Essential Safety and Logistical Information for Researchers and Drug Development
Professionals

This document provides detailed procedural guidance for the safe and compliant disposal of
MSP-3 (CAS Number: 1820968-63-5), a Transient Receptor Potential Vanilloid Type-1 (TRPV1)
channel agonist. Adherence to these procedures is critical to ensure personnel safety and
environmental protection.

Chemical and Hazard Profile of MSP-3

Proper disposal of MSP-3 requires an understanding of its key chemical and hazardous

properties. This information dictates the necessary precautions and the appropriate disposal
route.
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Property

Value

Sourcel/Note

Chemical Name

N-(4-Hydroxy-3-
methoxybenzyl)-4-(thiophen-2-

yl)butanamide

CAS Number

1820968-63-5

Physical Form

Solid (Combustible)

Labeled as a combustible
solid, requiring precautions

against ignition sources.

Known Hazards

H315 (Causes skin irritation),
H319 (Causes serious eye

irritation)

Standard hazard statements

for skin and eye irritants.

Water Hazard Class

WGK 3 (Highly hazardous to

water)

[1][2][3] This is a German
classification indicating a high
potential for water pollution.
MSP-3 must be prevented
from entering drains, surface

water, or grou ndwater.

Storage Class Code

11 (Combustible Solids)

Disposal Recommendation

Dispose of contents/container
to an approved waste disposal

plant.

[4][5] Standard procedure for
chemical waste.

Personal Protective Equipment (PPE)

Before handling MSP-3 for disposal, all personnel must wear the appropriate personal

protective equipment to prevent exposure.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

o Eye/Face Protection: Safety glasses with side shields or chemical safety goggles.

o Skin and Body Protection: A standard laboratory coat. Ensure skin is not exposed.
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Step-by-Step Disposal Protocol

The disposal of MSP-3 must be carried out in a manner that prevents contamination of the
environment and ensures the safety of laboratory personnel.

Step 1: Waste Segregation

e Do not mix MSP-3 waste with other waste streams unless explicitly permitted by your
institution's environmental health and safety (EHS) office.

e Solid MSP-3 waste, including contaminated consumables (e.g., weighing paper, pipette tips),
should be collected separately.

Step 2: Waste Collection and Containment

o Collect solid MSP-3 waste in a designated, compatible, and clearly labeled hazardous waste
container.[6][7][8] The container should be made of a material that does not react with the
chemical.

o The container must have a secure lid to prevent spills and the release of dust.[6][8]

e For any solutions containing MSP-3, collect them in a sealed, leak-proof container, also
clearly labeled as hazardous waste. Do not pour down the drain.[7]

Step 3: Labeling of Waste Containers

Label the waste container with the words "Hazardous Waste" and the full chemical name: "N-

(4-Hydroxy-3-methoxybenzyl)-4-(thiophen-2-yl)butanamide".

Include the CAS number: 1820968-63-5.

Indicate the primary hazards: "Combustible Solid", "Skin Irritant”, "Eye Irritant”, "Highly
Hazardous to Water (WGK 3)".

Ensure the date of waste accumulation is clearly marked on the label.

Step 4: Storage of Waste
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o Store the sealed and labeled waste container in a designated hazardous waste accumulation

area.

e This area should be a cool, dry, and well-ventilated location, away from heat, sparks, and
open flames.[6]

» Store separately from incompatible materials, such as strong oxidizing agents.
Step 5: Final Disposal

» Arrange for the collection and disposal of the MSP-3 waste through your institution's licensed
hazardous waste disposal contractor.

o Follow all institutional, local, state, and federal regulations for the disposal of combustible
and water-polluting chemical waste.[6]

Spill Management
In the event of an MSP-3 spill, follow these procedures:
o Evacuate and Secure: Alert others in the area and restrict access to the spill site.

o Ventilate: Ensure the area is well-ventilated. If the spill is significant, consider evacuating the
immediate laboratory space.

o Personal Protection: Wear the appropriate PPE as described in section 2.

e Containment and Cleanup:

[e]

For solid spills, carefully sweep up the material to avoid generating dust.[7] Use spark-
resistant tools if there is an ignition risk.[7]

[¢]

Place the swept-up material into a designated hazardous waste container.

o

For liquid spills (if MSP-3 is in solution), absorb the spill with an inert absorbent material
(e.g., vermiculite, sand).

o

Collect the absorbent material and place it in a sealed, labeled hazardous waste container.
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o Decontamination: Clean the spill area with an appropriate solvent or detergent and water,
collecting the cleaning materials as hazardous waste.

» Reporting: Report the spill to your laboratory supervisor and your institution's EHS office.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of MSP-3.
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________________ Contain and clean up spill  E—_G Collect cleanup materials
. (Sweep solids, absorb liquids) as hazardous waste. -

Preparation

Start: MSP-3 Waste Generated

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Waste C‘ illection & Containment

Solid or Liquid Waste?

Collect solid waste in a

Collect liquid waste in a
compatible, sealed container.

sealed, leak-proof container.

4

Label container with:
- 'Hazardous Waste'
- Chemical Name & CAS
- Hazards (Combustible, Irritant, WGK 3)
- Date

Storage & F‘ 'nal Disposal

Store container in a cool, dry,
well-ventilated, designated area.

A4

Arrange for pickup by
licensed hazardous waste contractor.

End: Compliant Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of MSP-3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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